BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Foliar Spray
of Propamocarb Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propamocarb

Cat. No.: B029037

Introduction

Propamocarb hydrochloride is a systemic carbamate fungicide with protective action,
specifically targeting Oomycetes, a class of destructive plant pathogens.[1][2] It is effective
against diseases such as damping-off, root and stem rot, leaf blight, and downy mildew.[3]
When applied as a foliar spray, it is absorbed by the leaves and transported acropetally
(upward) throughout the plant, providing comprehensive protection.[1][4] Its primary use is in
vegetable crops, ornamentals, and turf.[4][5] Propamocarb is typically formulated as a soluble
liquid (SL), commonly containing 722 g/L of propamocarb hydrochloride.[1][6][7]

Mechanism of Action

Propamocarb hydrochloride functions by inhibiting the biosynthesis of phospholipids and fatty
acids, which are essential components of the fungal cell membrane.[7][8] This disruption of the
cell membrane integrity inhibits mycelial growth, sporangia formation, and the germination of
spores, thereby arresting the development and spread of the pathogen.[7][9]
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Caption: Mechanism of action of Propamocarb Hydrochloride.

Data Presentation: Application Rates and Residue
Levels

Quantitative data from supervised trials are summarized below. Application rates and resulting
residue levels can vary based on crop, environmental conditions, and the number of
applications.

Table 1: Recommended Foliar Application Rates for
Propamocarb Hydrochloride
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Application )
. . Formulation
Crop Target Disease  Rate (Active . Reference
. Concentration
Ingredient)

Downy Mildew

Cucumber (Pseudoperonos 0.6 - 2.2 kg/ha 722 g/L SL [4]
pora cubensis)
Downy Mildew,

Grapes, Melons ) 900 - 1500 ml/lha 722 g/L SL [6]
Blight
Downy Mildew

Lettuce (Bremia 0.75 - 2.2 kg/ha 722 g/L SL [4]
lactucae)
Late Blight

Potatoes (Phytophthora 0.75 - 2.2 kg/ha 722 g/L SL [4]
infestans)
Late Blight

Tomatoes (Phytophthora 0.75 - 2.2 kg/ha 722 g/L SL [4]
infestans)
Downy Mildew

Cabbages (Peronospora 0.75 - 2.2 kg/ha 722 g/L SL [4]
spp.)
Mildew

Onion (Peronospora 3 L/ha 722 g/L SL [1]
destructor)

Table 2: Examples of Residue Levels of Propamocarb
Hydrochloride After Foliar Application
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Pre-Harvest

Application Residue Level

Crop . Interval (PHI) Reference
Details (mgl/kg)

(Days)

Multiple sprays

Cucumber with 0.14% 3 1.7 [3]
solution
Multiple sprays

Cucumber with 0.14% 10 1.0 [3]
solution

] Spray with

Endive ) 15 04-23 [3]

0.11% solution
] Spray with

Endive ) 25 0.5-0.6 [3]
0.11% solution
Spray with

Leeks ) 25 4.1 [3]
0.11% solution
Single spray with

Celery Je sp y 25 2.7 [3]
0.11% solution
Recommended

Tomatoes dose (250 4 <1.0 [10]
cm3/100L)
Recommended

Potatoes dose (250 3 <05 [10]
cm?3/100L)

Experimental Protocols
Protocol 1: Preparation of Propamocarb Hydrochloride

Foliar Spray Solution

This protocol describes the preparation of a standard spray solution from a commercial
formulation (e.g., 722 g/L SL).
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Materials:

Propamocarb hydrochloride 722 g/L SL formulation

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat
Volumetric cylinders or measuring cups

Distilled or deionized water

Spray bottle or calibrated sprayer

Stirring rod

Beaker or bucket

Procedure:

Determine Required Concentration: Refer to Table 1 or specific experimental needs for the
target concentration (e.g., 0.15%). For a 0.15% solution, this equates to 1.5 ml of formulation
per liter of water.

Calculate Volumes: Calculate the total volume of spray solution required. For example, to
prepare 5 liters of a 0.15% solution:

o Volume of formulation =1.5ml/L*5L=7.5ml
o Volume of water=51L

Prepare Solution (Second Dilution Method): To ensure proper mixing, it is advisable to use
the second dilution method.[6] a. Measure approximately half of the required water volume
(2.5 L) and add it to the mixing vessel (bucket or sprayer tank). b. Carefully measure the
calculated volume of the propamocarb hydrochloride formulation (7.5 ml). c. Add the
formulation to the water in the mixing vessel. d. Stir the mixture thoroughly with a stirring rod
until the solution is homogenous. e. Add the remaining volume of water (2.5 L) to reach the
final desired volume (5 L) and mix again.
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e Final Checks: Ensure the solution is well-mixed before application. The solution should be

used promptly after preparation.[6]

o Safety: Always handle the concentrated fungicide and the prepared solution in a well-
ventilated area while wearing appropriate PPE. Do not mix with alkaline agents, as this can

reduce efficacy.[1][6]

Protocol 2: In-Vivo Efficacy Testing of Foliar-Applied
Propamocarb Hydrochloride Against Downy Mildew

This protocol provides a generalized workflow for assessing the protective efficacy of
propamocarb hydrochloride against a target pathogen (e.g., Pseudoperonospora cubensis on
cucumber) in a controlled environment.[11]
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START: Plant Cultivation

(e.g., Cucumber seedlings to 3-4 leaf stage)

Treatment Group Allocation
(min. 3 replicates per group)
- Untreated Control
- Propamocarb-HCI (Test Conc.)
- Reference Fungicide

Foliar Spray Application
(Apply treatments until runoff,
ensure full coverage)

Pathogen Inoculation
(Spray with sporangial suspension,
e.g., 1x10"5 spores/ml)

Disease Assessment
(Calculate Disease Severity (%) and
Incidence (%))

Data Analysis
(Statistical analysis, e.g., ANOVA,
to compare treatment efficacy)

END: Report Results
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Caption: Experimental workflow for fungicide efficacy testing.
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Methodology:

o Plant Material: Grow susceptible host plants (e.g., cucumber cv. 'Vlaspik') from seed in pots
containing a sterile potting mix. Maintain plants in a greenhouse or growth chamber under
controlled conditions until they reach the 3-4 true leaf stage.[11]

» Experimental Design: Arrange plants in a completely randomized design. Include the
following treatment groups, with a minimum of three replicate plants per group:[12]

o Untreated Control (sprayed with water only).

o Test Treatment(s) (sprayed with one or more concentrations of propamocarb
hydrochloride, prepared as per Protocol 1).

o Reference Treatment (a standard commercial fungicide for the target disease, used for
comparison).

e Fungicide Application:

o Use a calibrated laboratory spray cabinet or hand-held sprayer to apply the treatments.
[11]

o Spray the foliage of each plant thoroughly, ensuring even coverage on both the upper and
lower leaf surfaces, until the point of initial runoff.[13][14]

o Keep treated plants separated to avoid cross-contamination.
o Pathogen Inoculation:

o Prepare a fresh inoculum suspension of the target pathogen (e.g., P. cubensis sporangia
in sterile water) and adjust to a calibrated concentration (e.g., 1 x 10> sporangia/ml).

o Approximately 24 hours after the fungicide application, inoculate all plants (including
controls) by spraying the foliage with the sporangial suspension.[11]

 Incubation and Disease Development:
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o Immediately following inoculation, place plants in a high-humidity chamber (>95% RH) in
darkness for 24 hours at approximately 20-22°C to facilitate infection.[11]

o After the dark period, return plants to the growth chamber with a standard photoperiod
(e.g., 16h light / 8h dark) for 6-7 days to allow for symptom development.[11]

o Data Collection and Analysis:

o Assess disease severity by estimating the percentage of leaf area covered with lesions on
each leaf.

o Calculate the average disease severity for each plant and treatment group.
o Determine treatment efficacy using a formula such as Abbott's formula:
» Efficacy (%) = [(Severity in Control - Severity in Treatment) / Severity in Control] x 100

o Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a mean
separation test) to determine if there are significant differences between treatments.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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